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Introduction

Lanosol, chemically known as 3,4-dibromo-5-(hydroxymethyl)benzene-1,2-diol, is a
brominated phenolic compound naturally occurring in various species of red algae, particularly
those belonging to the Rhodomelaceae family. This technical guide provides a comprehensive
overview of the chemical properties of Lanosol, including its physicochemical characteristics,
spectroscopic data, and biological activities, with a focus on its antioxidant and anti-
inflammatory mechanisms. The information presented herein is intended to serve as a valuable
resource for researchers and professionals involved in natural product chemistry,
pharmacology, and drug development.

Chemical and Physical Properties

Lanosol is a member of the catechol family, characterized by a benzene ring with two adjacent
hydroxyl groups, further substituted with two bromine atoms and a hydroxymethyl group.[1]
This substitution pattern significantly influences its chemical and physical properties.

Table 1: Physicochemical Properties of Lanosol
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Property Value Source
3,4-dibromo-5-
IUPAC Name (hydroxymethyl)benzene-1,2- [1]
diol
Molecular Formula C7HeBr20s [1]
Molecular Weight 297.93 g/mol [1]
XLogP3 1.7 [1]
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor
T g
Rotatable Bond Count 1 [1]
Exact Mass 297.86632 g/mol [1]
Monoisotopic Mass 295.86837 g/mol [1]
Topological Polar Surface Area  60.7 A2 [1]
Heavy Atom Count 12 [1]
Complexity 156 [1]

Note: Specific experimental data for pKa, solubility, and melting point are not readily available
in the reviewed literature. The pKa of substituted catechols can vary, but for catechol itself, the
first pKa is around 9.14-9.43.[2][3][4][5] The solubility of bromophenols is influenced by the
degree of bromination, which increases lipophilicity.[6][7] They are commonly extracted using
solvents like methanol or methanol-dichloromethane.[7]

Spectroscopic Data

The structural elucidation of Lanosol relies on various spectroscopic techniques. While a
complete, published spectrum for Lanosol is not readily available, data for closely related
bromophenols provide insights into its expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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e 'H NMR: The proton NMR spectrum of Lanosol is expected to show distinct signals for the
aromatic proton, the methylene protons of the hydroxymethyl group, and the hydroxyl
protons. The chemical shifts of these protons would be influenced by the electron-
withdrawing effects of the bromine atoms and the hydroxyl groups.

e 13C NMR: The carbon NMR spectrum would reveal seven distinct carbon signals
corresponding to the benzene ring carbons and the hydroxymethyl carbon. The chemical
shifts of the aromatic carbons would be significantly affected by the bromine and hydroxyl
substituents. For a related compound, alpha-o-methyl-lanosol (3,4-dibromo-5-
methoxymethyl-1,2-benzenediol), 33C NMR data is available and can serve as a reference.[8]

Mass Spectrometry (MS):

The mass spectrum of Lanosol would show a characteristic isotopic pattern for a molecule
containing two bromine atoms (approximately 1:2:1 ratio for M, M+2, and M+4 peaks).
Fragmentation patterns in mass spectrometry are crucial for structural confirmation.[7][9][10]
[11][12][13][14][15] For bromophenols, fragmentation often involves cleavage of bonds
adjacent to the aromatic ring and loss of small molecules like water or carbon monoxide.

UV-Vis Spectroscopy:

The UV-Vis spectrum of Lanosol is expected to exhibit absorption maxima in the ultraviolet
region, characteristic of phenolic compounds. The position and intensity of these bands are
influenced by the substitution pattern on the benzene ring.

Experimental Protocols
Extraction of Lanosol from Red Algae:

A general procedure for the extraction of bromophenols from red algae, which can be adapted
for Lanosol, involves the following steps:
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Figure 1: General workflow for the extraction of Lanosol from red algae.

Synthesis of Lanosol:

While a specific, detailed synthesis protocol for Lanosol is not widely published, a plausible
synthetic route can be devised based on the synthesis of related dihydroxybenzyl alcohol
derivatives.[16][17][18][19][20] A potential strategy involves the protection of hydroxyl groups,
followed by bromination and subsequent deprotection.

(eg SES?%TEX’\;S‘;?Z';: alcohol) 2. Protection of Hydroxyl Groups H 3. Regioselective Bromination H 4. Deprotection of Hydroxyl Groups }—w
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Figure 2: A potential synthetic workflow for Lanosol.

Biological Activities and Signaling Pathways

Lanosol and other bromophenols from red algae have demonstrated a range of biological
activities, with antioxidant and anti-inflammatory effects being prominent.[21][22][23][24][25]

Antioxidant Activity:

The antioxidant mechanism of bromophenols, including Lanosol, is primarily attributed to their
ability to act as radical scavengers. Theoretical studies suggest that this can occur through two
main mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[1][9]
[26][27][28] The catechol moiety in Lanosol is crucial for this activity, as the hydroxyl groups
can donate a hydrogen atom or an electron to neutralize free radicals. The resulting phenoxyl
radical is stabilized by resonance, and the presence of bromine substituents can further
influence the electronic properties and reactivity of the molecule.[1][26][27]
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Figure 3: Proposed antioxidant mechanisms of Lanosol.

Anti-inflammatory Activity:

The anti-inflammatory properties of bromophenols are linked to their ability to modulate key
signaling pathways involved in the inflammatory response, such as the Nuclear Factor-kappa B
(NF-kB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[22][23][29] While direct
studies on Lanosol are limited, related bromophenols have been shown to suppress the
production of pro-inflammatory cytokines by inhibiting the activation of these pathways.
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Figure 4: Potential anti-inflammatory mechanism of Lanosol.

Conclusion

Lanosol, a bromophenol from red algae, presents a promising scaffold for further investigation
in drug discovery and development. Its antioxidant and potential anti-inflammatory properties,
coupled with its unique chemical structure, make it a compound of significant interest. This
technical guide has summarized the currently available information on the chemical properties
of Lanosol. Further research is warranted to fully elucidate its physicochemical properties,
develop efficient and scalable synthetic methods, and comprehensively characterize its
biological activities and underlying molecular mechanisms. Such studies will be crucial in
unlocking the full therapeutic potential of this marine natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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